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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-heptanethiol, a versatile alkanethiol
crucial in various advanced research and development fields. This document outlines its
fundamental chemical and physical properties, details its applications in surface chemistry and
nanotechnology, and provides exemplary experimental protocols for its use in forming self-
assembled monolayers and functionalizing nanoparticles.

Core Compound Data: 1-Heptanethiol

1-Heptanethiol, also known as n-heptyl mercaptan, is a colorless liquid with a distinct, strong
odor.[1] Its utility in scientific research stems from the high affinity of its terminal thiol (-SH)
group for noble metal surfaces, making it an ideal candidate for creating ordered molecular
layers.

A summary of its key quantitative data is presented below for easy reference.
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Property Value Reference

CAS Number 1639-09-4 [11[2][3][41[5]16]
Molecular Formula C7H16S [LI21[3][41[5106][7]
Molecular Weight 132.27 g/mol [L121131[4116]11 71
Density 0.844 g/cm3 at 20 °C

Boiling Point 173-175 °C at 1013 hPa

Melting Point -43 °C

Flash Point 46 °C

Vapor Pressure 1.5hPaat?25°C

Solubility in Water 0.009 g/L [1]

Key Applications in Research and Development

The reactivity of the thiol group makes 1-heptanethiol a valuable intermediate in organic
synthesis for the development of pharmaceuticals and agrochemicals.[8] It participates in
various chemical transformations including nucleophilic substitutions and Michael additions.[8]
However, its most prominent applications are in materials science and nanotechnology.

1. Self-Assembled Monolayers (SAMs): 1-Heptanethiol is extensively used in the study and
fabrication of self-assembled monolayers, particularly on gold surfaces.[4] The sulfur-gold
interaction is strong, leading to the formation of stable, ordered, and well-packed molecular
layers.[9] These SAMs are foundational in the development of biosensors, in modifying surface
properties, and for fundamental studies in surface chemistry.[10][11]

2. Nanoparticle Functionalization: The surface of nanoparticles, especially gold nanoparticles
(AuNPs), can be functionalized with 1-heptanethiol to enhance their stability, solubility, and to
introduce specific functionalities.[12] This is a critical step in preparing nanopatrticles for
biomedical applications such as targeted drug delivery and medical imaging.[13]

Chemical Reactivity and Safety
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1-Heptanethiol is a combustible liquid and should be handled with appropriate safety
precautions.[1][2] It is incompatible with strong oxidizing agents, strong acids, strong bases,
and alkali metals.[1][2] Reactions with powerful oxidizing agents can be violent.[1][2] It can also
react with water, steam, or acids to produce toxic and flammable vapors.[1][2]
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Reactants
Powerful Oxidizing Agents . 1-Heptanethiol
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Sulfur Oxides (SOx)

(Violent Reaction)

Products

Hydrogen Gas (H2)
(Flammable)

Exothermic Reaction Products
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Clean Gold Substrate
(e.g., Annealing or Piranha Solution)

Y

Prepare 1 mM 1-Heptanethiol
Solution in Ethanol

Immerse Substrate in

Thiol Solution

Incubate for 12-48 hours
(Backfill with N2)

Y

Rinse with Ethanol

Y

Dry with Nitrogen Gas

Functionalized Substrate Ready
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Dissolve Au Precursor and
1-Heptanethiol in Solvent

Y

Heat to 55 °C with
Vigorous Stirring

Add Reducing Agent

(e.g., tert-Butylamine borane)

React at 55 °C for 2 hours

Y

React at Room Temperature
for 16 hours

Isolate and Wash Nanoparticles

Functionalized AUNPs Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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